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Compound of Interest

Compound Name: N-Boc-N-methylethylenediamine

Cat. No.: B2922789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties,

synthesis, and characterization of N-Boc-N-methylethylenediamine. This mono-protected

diamine is a critical building block in organic synthesis, particularly in the development of

pharmaceutical compounds and other complex molecules. Its unique structure allows for

selective functionalization, making it an invaluable tool for medicinal chemists and researchers

in drug discovery.

Core Physical Properties
N-Boc-N-methylethylenediamine is typically a colorless to pale yellow liquid at room

temperature.[1][2] A summary of its key physical and chemical properties is presented in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₁₈N₂O₂ [1][3][4]

Molecular Weight 174.24 g/mol [1][3][5]

Appearance
Colorless and clear liquid or

solid
[1]

Boiling Point 79 °C at 0.4 mmHg [1]

Density 0.975 g/mL at 20 °C [1]

Refractive Index (n20/D) 1.447 [2]

Solubility

Slightly soluble in Chloroform

and Methanol.[1][6] Soluble in

DMSO (100 mg/mL).

Storage Temperature
2-8 °C under an inert

atmosphere
[1][6]

CAS Number 121492-06-6 [5][6][7]

Synthesis Protocol
The synthesis of N-Boc-N-methylethylenediamine is commonly achieved through the

selective protection of N-methylethylenediamine with di-tert-butyl dicarbonate (Boc₂O). This

procedure is favored for its relatively high yield and straightforward purification process.

Experimental Protocol:
Materials:

N-methylethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Acetonitrile (ACN)

Triethylamine (TEA)
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Celite

Ethyl acetate

Hexane

Silica gel

Procedure:

N-methylethylenediamine (11.8 mL, 134.9 mmol) is dissolved in acetonitrile (300 mL) and

the solution is cooled to -30 °C in a reaction vessel.

Triethylamine (7.46 mL, 53.9 mmol) is added to the cooled solution.

A solution of di-tert-butyl dicarbonate (9.81 g, 45 mmol) in acetonitrile is added dropwise to

the reaction mixture.

The reaction mixture is then allowed to warm to room temperature and stirred for 2 hours.

Upon completion of the reaction, the insoluble material is removed by filtration through

Celite.

The filtrate is concentrated and the resulting residue is purified by silica gel column

chromatography using a gradient elution of ethyl acetate in hexane (from 1:50 to 1:10).

The final product, tert-butyl N-(2-aminoethyl)-N-methylcarbamate, is obtained as a yellow oil

(5.2 g, 29.9 mmol, 66% yield).[7]
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Synthesis of N-Boc-N-methylethylenediamine

Reactants

Reaction and Purification

Product

N-methylethylenediamine

Reaction at -30°C to RT for 2h

Di-tert-butyl dicarbonate (Boc₂O) Acetonitrile (Solvent) Triethylamine (Base)

Celite Filtration

Silica Gel Chromatography
(EtOAc/Hexane gradient)

N-Boc-N-methylethylenediamine

Click to download full resolution via product page

Caption: Synthetic workflow for N-Boc-N-methylethylenediamine.

Spectroscopic Characterization
The structural confirmation of N-Boc-N-methylethylenediamine is typically performed using a

combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted ¹H and ¹³C NMR spectral data for N-Boc-N-methylethylenediamine are provided

below. These predictions can serve as a reference for researchers confirming the identity and

purity of their synthesized compound.

Predicted ¹H and ¹³C NMR Data

Nucleus Assignment
Predicted Chemical Shift
(δ, ppm)

¹H -C(CH₃)₃ 1.45

-N-CH₃ 2.85

-N-CH₂- 3.30

-CH₂-NH₂ 2.75

-NH₂ 1.30

¹³C -C(CH₃)₃ 28.4

-C(CH₃)₃ 80.0

-N-CH₃ 35.0

-N-CH₂- 50.0

-CH₂-NH₂ 41.0

C=O 156.0

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESIMS) is a common technique for determining the

molecular weight of N-Boc-N-methylethylenediamine. The product is often confirmed by the

presence of the protonated molecular ion [M+H]⁺.

Expected Mass Spectrometry Fragments
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Ion Formula Expected m/z Description

[M+H]⁺ [C₈H₁₉N₂O₂]⁺ 175.1
Protonated Molecular

Ion[7]

[M-C₄H₈+H]⁺ [C₄H₁₁N₂O₂]⁺ 119.1
Loss of isobutylene

from the Boc group

[M-C₅H₉O₂]⁺ [C₃H₉N₂]⁺ 73.1 Loss of the Boc group

Applications in Research and Development
N-Boc-N-methylethylenediamine is a versatile reagent in organic synthesis with significant

applications in:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceutical agents, including those targeting neurological disorders.[1]

Peptide Synthesis: It is utilized as a building block in the synthesis of peptidomimetics and

other complex peptide structures.[1]

Ligand Synthesis: The diamine structure is ideal for the preparation of ligands for metal

catalysts and coordination complexes.

Logical Workflow for Utilization in Synthesis
The primary utility of N-Boc-N-methylethylenediamine lies in the sequential functionalization

of its two amine groups. The Boc protecting group allows for the selective reaction of the

primary amine, followed by deprotection and subsequent reaction of the secondary amine.
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Synthetic Utilization of N-Boc-N-methylethylenediamine

N-Boc-N-methylethylenediamine

Reaction at Primary Amine
(e.g., Acylation, Alkylation)

Mono-functionalized Intermediate

Boc Deprotection
(Acidic Conditions)

Free Secondary Amine

Reaction at Secondary Amine
(e.g., Acylation, Alkylation)

Di-functionalized Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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